Cas no 96610-07-0 (Benzenecarbothioamide, N,N,2,4,5-pentamethyl-)

• Product name: Benzenecarbothioamide, N,N,2,4,5-pentamethyl-
• CAS No: 96610-07-0
• MF: C₁₂H₁₇NS
• MW: 207.335
• CID: 2820022
• PubChem ID: 71331541

Benzenecarbothioamide, N,N,2,4,5-pentamethyl- Chemical and Physical Properties

Names and Identifiers

• DTXSID00760117
• 96610-07-0
• N,N,2,4,5-Pentamethylbenzene-1-carbothioamide
• Benzenecarbothioamide, N,N,2,4,5-pentamethyl-

• Inchi： InChI=1S/C12H17NS/c1-8-6-10(3)11(7-9(8)2)12(14)13(4)5/h6-7H,1-5H3
• InChI Key： XRSCBHFJOBHESO-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 207.10817072Da
• Monoisotopic Mass: 207.10817072Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.3Ų